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Compound of Interest

Compound Name: Antibiotic Sch 60065

CAS No.: 203061-31-8

Cat. No.: B2510701

Get Quote

Part 1: Target Profile & Structural Analysis
Sch 60065 is a bioactive secondary metabolite isolated from the fermentation broth of

Acremonium sp.[1] It belongs to a family of polyhydroxy isoprenoids that function as dual

inhibitors of Neurokinin-1 (NK1) and Neurokinin-2 (NK2) receptors, making them significant

targets for anti-inflammatory and nociceptive drug development.

Chemical Identity
Compound Name: Sch 60065

Class: Polyhydroxy Isoprenoid Glycoside[1]

Source:Acremonium sp.[1][2][3][4] (Fungal metabolite)[1][3][4]

Core Scaffold: Nonaprenyl (C45) or similar long-chain polyisoprenoid backbone with specific

hydroxylation patterns.

Key Functionality:
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Head-to-Tail Isoprene Units: Provides lipophilicity and membrane intercalation properties.

Glycosidic Linkage: A sugar moiety (typically glucose or modified hexose) attached to the

polyol chain, critical for solubility and receptor recognition.

Bioactivity: IC50 values in the range of 2.5–11 µM (NK1) and 6.8–16 µM (NK2).[1]

Structural Challenges
The synthesis of Sch 60065 presents three primary challenges:

Stereocontrol of Methyl Groups: Constructing the all-trans (E) or specific cis/trans geometry

of the polyene chain.

Regioselective Oxidation: Introducing hydroxyl groups at specific positions on the isoprenoid

backbone without over-oxidation.

Glycosylation: Stereoselective attachment of the sugar moiety to a sterically hindered

secondary alcohol.

Part 2: Proposed Retro-Synthetic Strategy
Given the polyterpenoid nature of Sch 60065, a Convergent Fragment Assembly is the most

robust approach. This strategy utilizes Julia-Kocienski Olefination for chain elongation,

ensuring high E-selectivity.

Retro-Synthetic Logic (DOT Diagram)
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Caption: Convergent retro-synthetic analysis of Sch 60065, disconnecting at the glycosidic

bond and central double bond.

Part 3: Detailed Synthetic Protocols
Protocol A: Iterative Chain Extension (Julia-Kocienski
Olefination)
This protocol describes the coupling of two isoprenoid fragments to establish the E-alkene

geometry characteristic of the Sch 60065 backbone.
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Reagents:

Sulfone Fragment (1.0 eq): Phenyl-1H-tetrazol-5-yl sulfone derivative.

Aldehyde Fragment (1.2 eq): Corresponding isoprenoid aldehyde.

Base: KHMDS (Potassium hexamethyldisilazide), 0.5 M in toluene.

Solvent: Anhydrous THF.

Step-by-Step Methodology:

Preparation: Flame-dry a 50 mL round-bottom flask under Argon. Add the Sulfone Fragment

(1.0 mmol) and dissolve in anhydrous THF (10 mL). Cool the solution to -78°C.

Deprotonation: Dropwise add KHMDS (1.2 mmol) over 10 minutes. The solution typically

turns bright yellow/orange, indicating anion formation. Stir for 30 minutes at -78°C.

Addition: Dissolve the Aldehyde Fragment (1.2 mmol) in THF (2 mL) and add dropwise to the

sulfone anion.

Reaction: Stir at -78°C for 1 hour, then slowly warm to room temperature over 2 hours. The

reaction drives the elimination of the sulfinate salt, forming the alkene.

Quench & Workup: Quench with saturated NH₄Cl (5 mL). Extract with EtOAc (3 x 20 mL).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Purify via flash chromatography (Hexanes/EtOAc gradient).

Validation: Check 1H NMR for the disappearance of the sulfone α-proton and appearance

of the trans-alkene signal (coupling constant J ~ 15-16 Hz).

Protocol B: Regioselective Glycosylation
Attachment of the sugar moiety to the specific hydroxyl group on the polyterpenoid chain.

Reagents:

Acceptor: Sch 60065 Aglycone (Polyol).
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Donor: Glycosyl Trichloroacetimidate (1.5 eq).

Promoter: TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (0.1 eq).

Solvent: Anhydrous DCM (Dichloromethane).

Step-by-Step Methodology:

Drying: Azeotrope both Acceptor and Donor with toluene (3x) to remove trace water. Keep

under high vacuum for 2 hours.

Activation: Dissolve Acceptor and Donor in anhydrous DCM (0.1 M concentration) containing

activated 4Å molecular sieves. Stir for 30 minutes at room temperature.

Cooling: Cool the mixture to -40°C (Acetonitrile/Dry Ice bath).

Catalysis: Add TMSOTf (0.1 eq) dropwise.

Monitoring: Monitor by TLC. The reaction is usually fast (< 1 hour).

Quench: Quench with Et₃N (Triethylamine) to neutralize the acid. Filter off sieves and

concentrate.

Deprotection (Global): If protecting groups (e.g., Acetates, Benzyls) were used on the sugar,

remove them using standard conditions (e.g., NaOMe/MeOH for acetates) to yield the final

Sch 60065.

Part 4: Biological Profiling (NK Receptor Assay)
To validate the synthesized Sch 60065, its activity against Neurokinin receptors must be

confirmed using a radioligand binding assay.

Assay Workflow (DOT Diagram)
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Caption: High-throughput screening workflow for validating NK receptor inhibition potency.

Protocol: NK1 Receptor Binding Assay
Objective: Determine the IC50 of synthetic Sch 60065 against the human NK1 receptor.

Materials:

Ligand: [³H]-Substance P (Specific Activity ~135 Ci/mmol).

Receptor Source: CHO cells stably expressing human NK1 receptor.

Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MnCl₂, 0.02% BSA.

Methodology:

Preparation: Prepare serial dilutions of Sch 60065 (10⁻⁵ M to 10⁻¹⁰ M) in DMSO. Final

DMSO concentration in assay should be < 1%.

Incubation: In a 96-well plate, combine:

50 µL Membrane suspension (10-20 µg protein).

50 µL [³H]-Substance P (0.5 nM final).

50 µL Sch 60065 dilution.

Equilibrium: Incubate for 60 minutes at 25°C with gentle shaking.

Termination: Harvest onto GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine)

using a cell harvester.

Wash: Wash filters 3x with ice-cold Tris buffer.

Detection: Add scintillation cocktail and count radioactivity.

Analysis: Plot % Inhibition vs. Log[Concentration] to derive IC50. Validated Sch 60065

should show IC50 ≈ 2.5 - 11 µM.
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Part 5: Data Summary & Reference Standards
Table 1: Physico-Chemical Properties of Sch 60065 (Target Data)

Property Value / Characteristic Note

Formula C₅₁H₉₆O₁₂ (Approx.)[1][5][6]
Based on nonaprenyl

glycoside structure

Molecular Weight ~901.3 Da Confirmed by HR-MS (M+Na)

UV Absorbance End absorption only
Lacks conjugated

chromophores

Solubility DMSO, MeOH, EtOH
Poor water solubility (requires

carrier)

Bioactivity (NK1) IC50: 2.5 – 11 µM Moderate potency inhibitor

Bioactivity (NK2) IC50: 6.8 – 16 µM Dual inhibitor profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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